Cas no 2309455-61-4 (3-Fluoro-3-(4-fluoro-3-methoxyphenyl)azetidine)

• Product Name: 3-Fluoro-3-(4-fluoro-3-methoxyphenyl)azetidine
• CAS No: 2309455-61-4
• MF: C₁₀H₁₁F₂NO
• MW: 199.197249650955
• CID: 6191326
• PubChem ID: 138991387
• Update Time: 2025-08-05

3-Fluoro-3-(4-fluoro-3-methoxyphenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 2309455-61-4
• EN300-6764508
• 3-fluoro-3-(4-fluoro-3-methoxyphenyl)azetidine
• 3-Fluoro-3-(4-fluoro-3-methoxyphenyl)azetidine

• Inchi： 1S/C10H11F2NO/c1-14-9-4-7(2-3-8(9)11)10(12)5-13-6-10/h2-4,13H,5-6H2,1H3
• InChI Key： CESPRJXWLGYXGF-UHFFFAOYSA-N
• SMILES： FC1(C2C=CC(=C(C=2)OC)F)CNC1

Computed Properties

• Exact Mass: 199.08087030g/mol
• Monoisotopic Mass: 199.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-Fluoro-3-(4-fluoro-3-methoxyphenyl)azetidine

Professional Introduction to Compound with CAS No. 2309455-61-4 and Product Name: 3-Fluoro-3-(4-fluoro-3-methoxyphenyl)azetidine

The compound identified by the CAS number 2309455-61-4 and the product name 3-Fluoro-3-(4-fluoro-3-methoxyphenyl)azetidine represents a significant advancement in the field of medicinal chemistry. This azetidine derivative, characterized by its unique structural and electronic properties, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of fluorine atoms at the 3-position and 4-position of the phenyl ring, along with a methoxy group, contributes to its distinct chemical behavior and reactivity, making it a valuable scaffold for further chemical modifications.

In recent years, there has been a growing interest in fluorinated heterocycles as pharmacophores due to their ability to enhance metabolic stability, binding affinity, and oral bioavailability of drug candidates. The compound 3-Fluoro-3-(4-fluoro-3-methoxyphenyl)azetidine exemplifies this trend, as it combines the advantages of azetidine with strategic fluorination patterns. This molecular design not only improves the compound's solubility and lipophilicity but also allows for fine-tuning of its pharmacological properties through structural modifications.

One of the most compelling aspects of this compound is its potential role in the development of treatments for neurological disorders. Azetidine derivatives have shown promise in preclinical studies as modulators of neurotransmitter systems, particularly those involving GABA (gamma-aminobutyric acid) receptors. The introduction of fluorine atoms can further enhance the interaction with these receptors, leading to improved efficacy and selectivity. Recent research has demonstrated that fluorinated azetidines can act as positive allosteric modulators (PAMs) for GABA-A receptors, which could be beneficial in conditions such as epilepsy and anxiety disorders.

The fluorine atoms in 3-Fluoro-3-(4-fluoro-3-methoxyphenyl)azetidine also contribute to its stability under various physiological conditions, which is a critical factor for drug candidates. Fluorine's high electronegativity can influence electronic distributions within the molecule, leading to enhanced resistance to degradation by metabolic enzymes. This property is particularly valuable in designing drugs that require longer half-lives or more stable interactions with biological targets.

Furthermore, the methoxy group at the 3-position of the phenyl ring adds another layer of functionality to this compound. Methoxy groups are known to participate in hydrogen bonding interactions, which can be crucial for binding affinity and specificity. In medicinal chemistry, methoxy substitution often enhances solubility and bioavailability while maintaining or improving target engagement. The combination of fluorine and methoxy groups in 3-Fluoro-3-(4-fluoro-3-methoxyphenyl)azetidine creates a versatile scaffold that can be further optimized for specific therapeutic applications.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties and interactions. By leveraging quantum mechanical calculations and molecular dynamics simulations, researchers can gain insights into how 3-Fluoro-3-(4-fluoro-3-methoxyphenyl)azetidine behaves within biological systems. These studies have highlighted its potential as a lead compound for further development, particularly in targeting enzymes involved in cancer metabolism. For instance, fluorinated azetidines have been shown to inhibit kinases that are overexpressed in certain tumor types, offering a promising avenue for anticancer therapy.

The synthesis of 3-Fluoro-3-(4-fluoro-3-methoxyphenyl)azetidine presents unique challenges due to the need for precise functionalization at multiple positions on the azetidine ring. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in introducing fluorine atoms at desired locations while maintaining high yields and purity. These advances have opened up new possibilities for designing derivatives with tailored pharmacological profiles.

Another area where this compound shows promise is in the treatment of inflammatory diseases. Fluorinated heterocycles have been increasingly studied for their anti-inflammatory properties, often by modulating signaling pathways such as NFκB (nuclear factor kappa B). Preliminary data suggest that derivatives of 3-Fluoro-3-(4-fluoro-3-methoxyphenyl)azetidine can inhibit pro-inflammatory cytokine production without affecting normal immune responses. This selective targeting makes it an attractive candidate for developing treatments that address inflammation without compromising overall immune function.

In conclusion, 2309455-61-4 and its corresponding product name, 3-Fluoro-3-(4-fluoro-3-methoxyphenyl)azetidine, represent a significant contribution to modern medicinal chemistry. The strategic placement of fluorine atoms and methoxy groups on an azetidine backbone provides a rich framework for developing novel therapeutic agents with enhanced stability and bioactivity. As research continues to uncover new applications for this class of compounds, 2309455-61-4 is poised to play a crucial role in addressing some of today's most pressing medical challenges.